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The Central Role of PIKfyve in Autophagy

PIKfyve is a lipid kinase critical for maintaining endolysosomal system homeostasis. Its primary function is

to phosphorylate phosphatidylinositol-3-phosphate (PI(3)P) to generate phosphatidylinositol-3,5-

bisphosphate (PI(3,5)P2), one of the lowest abundance but most crucial phosphoinositides [1] [2].

The diagram below illustrates how PIKfyve inhibition impacts the autophagy pathway.
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PIKfyve Inhibition Disrupts Autophagic Flux
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PIKfyve inhibition disrupts autophagic flux at multiple points, primarily by impairing lysosomal function and

fusion with autophagosomes, leading to cargo accumulation and alternative secretion pathways.

Documented Cellular Consequences of PIKfyve
Inhibition
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The disruption of PI(3,5)P2 synthesis by PIKfyve inhibitors leads to several well-documented cellular

phenotypes, which are consistent across multiple studies, even if the specific data for PIKfyve-IN-2 is not

publicly available.

Observed Phenotype Underlying Mechanism & Experimental Evidence

Endolysosomal
Vacuolation

Inhibition causes swelling of late endosomes/lysosomes. Demonstrated by
quantitative electron microscopy showing increased MVB size/number [3]

[4].

Impaired Autophagic
Flux

Blockade of autophagosome-lysosome fusion/degradation. Immunoblot

shows LC3-II accumulation; confocal microscopy shows altered mCherry-
GFP-LC3 puncta [3] [5].

Secretory Autophagy Cells secrete autophagic cargo via exosomes. Mass spectrometry and
immunoblotting show autophagy proteins (p62, LC3) in exosomal fractions

from inhibitor-treated cells [4].

Accumulation of
Autophagy Substrates

Increase in proteins like p62/SQSTM1. Immunoblotting and

immunofluorescence confirm buildup, indicating blocked degradation [3] [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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